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Compound of Interest

Compound Name: 1-(2-Furoyl)indoline

Cat. No.: B14050852

Get Quote

Document Control:

Subject: 1-(2-Furoyl)indoline [Indolin-1-yl(furan-2-yl)methanone]

CAS Number:Not Assignable (Treat as NCE) | Analogous CAS: 40172-95-0 (Piperazine

analog)

Molecular Formula: C₁₃H₁₁NO₂

Molecular Weight: 213.23 g/mol

Part 1: Strategic Hazard Identification & Risk
Assessment
The "Structural Alert" Paradigm
As a Senior Application Scientist, one must look beyond generic GHS labels. 1-(2-
Furoyl)indoline combines two biologically active moieties: the Indoline core and the Furan

ring. This combination dictates a specific toxicological profile that standard SDS templates

often miss.
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The Furan Alert (Bioactivation): The furan ring is a known "structural alert" in drug discovery.

It is susceptible to metabolic bioactivation by Cytochrome P450 enzymes (specifically

CYP2E1 and CYP3A4). This oxidation can open the furan ring to form cis-2-butene-1,4-dial,

a highly reactive dicarbonyl species capable of covalent binding to proteins and DNA

(hepatotoxicity risk).

The Indoline Alert (Sensitization): Indoline derivatives are electron-rich and can undergo

oxidation to indoles. They are potential skin sensitizers and irritants.[1]

Predictive GHS Classification
Based on read-across from 1-(2-Furoyl)piperazine and Indoline, the following classification is

mandated for safe handling:

Hazard Class Category Hazard Statement Signal Word

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed.[1][2]
Warning

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation.[3]
Warning

Serious Eye Damage 2A
H319: Causes serious

eye irritation.[1][2][3]
Warning

STOT - Single

Exposure
3

H335: May cause

respiratory irritation.[2]
Warning

Sensitization (Skin) 1B
H317: May cause an

allergic skin reaction.
Warning

Part 2: Technical Handling Protocols
Engineering Controls & Containment
The synthesis and isolation of 1-(2-Furoyl)indoline involve acylation reactions that generate

acidic byproducts (HCl).

Primary Barrier: All weighing and transfer operations must occur within a certified Chemical

Fume Hood with a face velocity of >100 fpm.
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Inert Atmosphere: Due to the electron-rich nature of the indoline ring, the compound is prone

to oxidative degradation (browning) upon prolonged air exposure. Store and handle under

Argon or Nitrogen.

Light Protection: Indoline derivatives are photosensitive. All reaction vessels and storage

vials must be amber-colored or wrapped in aluminum foil.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves may not offer sufficient protection against prolonged contact with amide

solvents (DCM/DMF) often used with this compound.

Hand Protection:Double-gloving protocol is required.

Inner Layer: 4 mil Nitrile (Touch sensitivity).

Outer Layer: 8 mil Nitrile or Laminate (Chemical resistance).

Rationale: Amides can act as permeation enhancers for other solvents.

Respiratory: If handling solid powder outside a hood (not recommended), use a P95/P100

particulate respirator.

Synthesis Workflow & Hazard Control Points
The following diagram illustrates the safe synthesis pathway, highlighting critical control points

(CCPs) where thermal runaways or exposure risks are highest.

Critical Control Point: ExothermIndoline
(Nucleophile)

Acylation Reaction
(Exothermic CCP)

 Dissolved in DCM/TEA

2-Furoyl Chloride
(Electrophile)

 Dropwise Addition
(T < 5°C)

Quench/Workup
(Gas Evolution)

 Complete Conversion 1-(2-Furoyl)indoline
(Target)

 Extraction & Drying
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Part 3: Physicochemical Profile (Predicted)[5]
For a researcher, knowing the physical state determines the handling technique.

Property
Value
(Predicted/Experimental)

Technical Implication

Physical State Solid (Crystalline powder)

Amide bond rigidity increases

melting point relative to liquid

indoline.

Melting Point 85°C – 95°C (Estimated)
Suitable for recrystallization

from EtOH/Heptane.

Solubility DMSO, DCM, MeOH, EtOAc
Highly soluble in organic

solvents; poor water solubility.

LogP ~2.3 – 2.8
Lipophilic; potential for cell

membrane permeability.

pKa Non-ionizable (Amide)

Neutral at physiological pH; no

salt formation possible at the

amide nitrogen.

Part 4: Toxicological Insights & Metabolic Fate
The Bioactivation Pathway
The most critical safety insight for drug development professionals is the metabolic fate of the

furan ring. Unlike standard amides, the furan moiety is not metabolically inert.
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Click to download full resolution via product page

Toxicology Protocol Recommendations
If this compound is advancing to in vivo studies, the following assays are mandatory to validate

safety:

Glutathione (GSH) Trapping Assay: To quantify the formation of reactive metabolites (cis-2-

butene-1,4-dial).

Ames Test: To rule out mutagenicity often associated with planar, intercalating indoline

structures.
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Part 5: Emergency Response & Disposal
First Aid Measures

Eye Contact: Immediately flush with water for 15 minutes.[4] Critical: Remove contact lenses

immediately; amides can fuse lenses to the cornea if dissolved in organic solvents.

Skin Contact: Wash with soap and water.[1][2][5][6] Do not use alcohol or acetone, as this

may increase transdermal absorption of the lipophilic compound.

Ingestion: Rinse mouth. Do not induce vomiting due to potential aspiration of the solvent (if in

solution).

Disposal Architecture
Waste Stream:High-Temperature Incineration.

Rationale: The compound contains Nitrogen (NOx potential) and a cyclic ether (Furan).

Standard landfill is prohibited.

Segregation: Do not mix with oxidizing agents (e.g., peroxides, nitric acid) in the waste

stream, as the indoline moiety is reducing and can cause exothermic decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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